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Compound of Interest

Compound Name: ML365

cat. No.: B609156

ML365 Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals experiencing solubility
issues with ML365 in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is ML365 and what is its primary mechanism of action?

ML365 is a selective small molecule inhibitor of the two-pore domain potassium channel
KCNK3, also known as TASK-1.[1][2][3] It blocks TASK-1 channels with high potency, exhibiting
an IC50 of 4 nM in thallium influx assays and 16 nM in automated electrophysiology assays.[2]
[3] Additionally, ML365 has been shown to inhibit the TWIK2 potassium channel and possesses
antagonist activity at the metabotropic glutamate receptor mGIluR5.[4][5][6] In studies related to
inflammation, ML365 has been demonstrated to inhibit lipopolysaccharide (LPS)-induced
inflammatory responses by regulating the NF-kB signaling pathway.[7]

Q2: Why is ML365 difficult to dissolve in aqueous solutions?

ML365 is a hydrophobic, crystalline solid with a molecular weight of 360.41 g/mol .[1][4] Its
chemical structure makes it inherently insoluble in water.[1][3] Successful preparation of
aqueous experimental solutions typically requires the use of an organic co-solvent, most
commonly dimethyl sulfoxide (DMSO).

Q3: What is the recommended solvent for creating a stock solution of ML3657?
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The recommended solvent for preparing a high-concentration stock solution of ML365 is 100%
dimethyl sulfoxide (DMSO).[2][8] It is advisable to use fresh, anhydrous (moisture-free) DMSO,
as absorbed moisture can reduce the solubility of the compound.[1][2]

Q4: | observed a precipitate after diluting my ML365 DMSO stock into my aqueous
buffer/media. What should | do?

This is a common issue due to the poor aqueous solubility of ML365. When the high-
concentration DMSO stock is diluted into an aqueous solution, the compound can crash out of
solution. Please refer to the Troubleshooting Guide below for detailed steps to resolve this.

Q5: What is the maximum final concentration of DMSO that is safe for my cell-based assays?

The final concentration of DMSO in your cell culture medium should be kept as low as possible
to avoid solvent-induced toxicity. While cell line dependent, a final DMSO concentration of less

than 1% (v/v) is generally considered safe, with many protocols aiming for 0.1% or lower.[9] It is
crucial to include a vehicle control (medium with the same final concentration of DMSO) in your
experiments to account for any effects of the solvent itself.

Q6: How should | store my ML365 stock solutions?

Stock solutions of ML365 in DMSO should be aliquoted into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[1] These aliquots should be stored at -20°C for short-term
storage (1 month) or -80°C for long-term storage (up to 2 years).[1][2]

Data Presentation: ML365 Solubility

The following table summarizes the reported solubility of ML365 in various solvents.
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. Molar
Concentration .
Solvent Concentration Reference(s)
(mg/mL)
(mM)
Water Insoluble (< 0.1) <0.28 [11[3]
DMSO >100 >277.46 [21[3]
DMSO 72 199.77 [1]
DMSO 50 138.73 [4][5]
Ethanol 18 49.94 [1]
Ethanol 1 2.77 [415]
DMF 20 55.49 [4][5]
DMSO:PBS (pH 7.2)
0.1 0.28 [4][5]
(2:5)
10% DMSO, 40%
PEG300, 5% Tween- >3 >8.32 [2]
80, 45% Saline
10% DMSO, 90%
_ >3 >8.32 [2]
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Caption: ML365 inhibits inflammatory signaling and the TASK-1 channel.

Troubleshooting Guide for Aqueous Solutions

This guide addresses the common problem of ML365 precipitation when diluting a DMSO stock
solution into aqueous media or buffers for in vitro experiments.

Problem: Precipitate forms immediately upon adding ML365 stock to my aqueous solution.

This occurs because the concentration of ML365 exceeds its solubility limit in the final solution,
which has a high percentage of water and a low percentage of DMSO.
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Caption: Troubleshooting flowchart for ML365 precipitation issues.
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Experimental Protocols
Protocol 1: Standard Preparation of ML365 Working
Solution

This protocol is suitable for preparing solutions in simple aqueous buffers (e.g., PBS).

o Prepare Stock Solution: Dissolve ML365 powder in 100% anhydrous DMSO to a high
concentration (e.g., 10-100 mM). Ensure the powder is fully dissolved. Gentle warming to
37°C or brief sonication can be used to aid dissolution.[2][3]

o Pre-warm Buffer: Warm the aqueous buffer (e.g., PBS) to your experimental temperature
(e.g., 37°C).

 Dilution: While vortexing the pre-warmed buffer, add the required volume of the ML365
DMSO stock to reach your final desired concentration. It is critical to add the small volume of
DMSO stock to the large volume of buffer, not the other way around.

« Inspect for Precipitation: Visually inspect the solution. If it remains clear, proceed with your
experiment.

e Troubleshoot if Necessary: If a precipitate forms, place the solution in a 37°C water bath and
continue to mix. If cloudiness persists, use a bath sonicator for 5-10 minutes.[2] If the
compound still does not dissolve, the desired concentration is likely too high for the final
solvent composition.

Protocol 2: Three-Step Preparation for Cell Culture
Media

This protocol is adapted for hydrophobic compounds and can improve solubility in complex
biological media containing proteins and salts.[9]
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Step 1: Prepare Stock
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Caption: Three-step workflow for preparing ML365 in cell culture media.

Detailed Steps:

o Prepare Stock Solution: Create a 10 mM stock solution of ML365 in 100% anhydrous DMSO
at room temperature.[9]

¢ Prepare Intermediate Dilution: Pre-warm pure Fetal Bovine Serum (FBS) to approximately
50°C in a water bath. Dilute the 10 mM stock solution 10-fold into the pre-warmed FBS to
create a 1 mM intermediate solution. Keep this solution warm (~40°C).[9] The proteins in the
serum can help to stabilize the compound.
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e Prepare Final Working Solution: Pre-warm your complete cell culture medium (e.g., DMEM
with 1% FBS) to 37°C. Perform the final dilution by adding the 1 mM intermediate solution to
the pre-warmed media to achieve your desired final concentration (e.g., for a 10 uM final
concentration, add 10 pL of the 1 mM intermediate solution to 990 pL of media).

e Mix and Use: Gently mix the final solution and use it immediately for your experiments.
Always include a vehicle control with the equivalent final concentrations of DMSO and FBS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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